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Compound of Interest

Compound Name:
4-Methyl-1-nitro-2-

phenoxybenzene

Cat. No.: B14085245

Get Quote

Executive Safety Directive
Treat 4-Methyl-1-nitro-2-phenoxybenzene as a High-Hazard Energetic & Toxic Intermediate.

As a Senior Application Scientist, I often see researchers treat nitro-aromatic ethers as

standard organic waste. This is a critical error. The presence of the nitro group (

) on an aromatic ring introduces significant energetic potential (shock/thermal sensitivity) and
chemical incompatibility (specifically with alkalis). Furthermore, the phenoxy moiety increases
lipophilicity, making this compound a severe aquatic toxin and a potential bio-accumulator.

Immediate Action Required:

Stop: Do not pour this into general "Organic Waste" drums.

Segregate: Isolate from all reducing agents, strong bases, and oxidizers.

Label: Mark as "Toxic" and "Reactive - Nitro Compound."
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Chemical Profile & Hazard Analysis
To handle this compound safely, you must understand the causality of its hazards. It is not

merely "toxic"; it is a system of reactive functional groups.

Property Data / Characteristic Operational Implication

Chemical Class Nitro-diphenyl ether derivative
Hybrid hazard: Energetic

(Nitro) + Ecotoxic (Ether).

Molecular Stability Metastable

The C-NO₂ bond has high

dissociation energy but

releases massive heat upon

decomposition.[1] Risk of

runaway reaction.

Incompatibility Alkaline Sensitivity

CRITICAL: Nitroaromatics can

form explosive aci-nitro salts or

decompose violently when

mixed with strong bases

(NaOH, KOH) or amines.

Toxicity Methemoglobinemia Agent

Oxidizes ferrous iron (

) in hemoglobin to ferric iron (

), blocking oxygen transport.

Environmental Marine Pollutant
High LogP (lipophilic). Must

NOT enter sewer systems.

The Mechanism of Danger: Why Segregation Matters
The most frequent cause of laboratory accidents involving nitro compounds is improper waste

consolidation.

The Scenario: A researcher adds 4-Methyl-1-nitro-2-phenoxybenzene waste to a drum

containing acetone and trace sodium hydroxide (common in cleaning protocols).
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The Reaction: The base catalyzes the formation of Meisenheimer complexes or aci-nitro

species.

The Result: An exothermic decomposition initiates.[2] Inside a sealed drum, this leads to

over-pressurization and potential rupture/explosion.

Disposal Workflow & Decision Logic
The following workflow ensures a self-validating chain of custody. Every step is designed to

prevent cross-contamination.
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Waste Generation:
4-Methyl-1-nitro-2-phenoxybenzene

Contamination Check:
Is it mixed with Bases or Oxidizers?

Stabilization Required:
Neutralize (pH 6-8) carefully

Yes (High Risk)

Segregation:
Dedicated Stream 'C' (Toxic/Reactive)

No (Pure/Solvent mix)

Packaging:
Amber Glass or HDPE

(No Metal Cans)

Labeling:
'Hazardous Waste - Toxic/Reactive'

List exact constituents

Satellite Accumulation:
Cool, Dry, Dark

< 6 Months

Final Disposal:
High-Temp Incineration

(RCRA D001/D003)

Click to download full resolution via product page
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Figure 1:Logic flow for the safe sequestration and disposal of nitro-aromatic waste. Note the

critical decision point regarding contamination with bases.

Step-by-Step Disposal Protocol
Phase 1: Preparation & Segregation

Select Container: Use Amber Glass or High-Density Polyethylene (HDPE).

Why? Nitro compounds can be light-sensitive (photolysis). Avoid metal containers (steel

cans) as acidic impurities or decomposition products can corrode metal, leading to leaks.

Verify pH: If the waste is a reaction mixture, ensure the pH is neutral (6–8).

Warning: If the waste is highly alkaline, neutralize it slowly with dilute acid before bottling.

Never bottle a hot, alkaline nitro mixture.

Phase 2: Packaging
Liquid Waste: Fill the container to 90% capacity. Leave 10% headspace for thermal

expansion.

Solid Waste: If the material is a solid precipitate or contaminated silica gel, double-bag in 6-

mil polyethylene bags before placing in a rigid secondary container.

Solvent Compatibility: If dissolving the solid for disposal, use Ethyl Acetate or

Dichloromethane.

Avoid: Do not use Acetone + Base mixtures. Do not use ethers that have formed

peroxides.

Phase 3: Labeling (RCRA Compliance)
Attach a hazardous waste tag with the following specific details. Do not use generic

abbreviations.

Chemical Name: 4-Methyl-1-nitro-2-phenoxybenzene (and any solvents).

Hazards: Toxic, Irritant, Reactive (Potential).
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RCRA Codes: Likely D001 (Ignitable, if in solvent) and D003 (Reactive, if

concentrated/unstable). Consult your local EHS officer for P-list/U-list applicability based on

specific synthesis routes.

Phase 4: Storage & Handoff
Location: Store in a Satellite Accumulation Area (SAA).

Conditions: Keep cool (< 25°C) and away from direct sunlight.

Segregation: Store on a secondary containment tray separate from acids and bases.

Disposal Method: The only acceptable final destruction method is Incineration at a permitted

TSD (Treatment, Storage, and Disposal) facility.

Emergency Contingencies
Scenario: Benchtop Spill (< 100 mL/g)

Evacuate & Ventilate: Nitro compounds are readily absorbed through skin and lungs. Clear

the immediate area.[3][4]

PPE Upgrade: Wear Nitrile gloves (double layer) or Silver Shield® laminate gloves. Standard

latex is insufficient against nitro-aromatics. Wear a full-face respirator if dust/aerosols are

present.

Containment:

Do NOT use: Sawdust, paper towels, or organic rags. (Nitro compounds + Cellulosics =

Flammable/Explosive mixture).

USE: Vermiculite, dry sand, or clay-based absorbents.

Decontamination: Wash the surface with a mild detergent and water. Collect all rinse water

as hazardous waste.

References

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/109430-SDS-EN.pdf
https://aksci.com/sds/7589AD_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14085245?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Institute of Standards and Technology (NIST).Benzene, 4-methoxy-2-methyl-1-nitro-

(Analogous Structure Data). NIST Chemistry WebBook, SRD 69. [Link]

American Chemical Society (ACS).Runaway Reaction Hazards in Processing Organic Nitro

Compounds. ACS Chemical Health & Safety. [Link]

Agency for Toxic Substances and Disease Registry (ATSDR).Toxicological Profile for

Nitroaromatics (DNB/TNB). Centers for Disease Control and Prevention. [Link]

Purdue University.Guidelines: Handling and Disposal of Chemicals (Nitro Compounds &

Segregation). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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